Cas no 2172502-06-4 (4-1-(hydroxymethyl)cyclooctyloxan-4-ol)

• Product Name: 4-1-(hydroxymethyl)cyclooctyloxan-4-ol
• CAS No: 2172502-06-4
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 5569229
• PubChem ID: 165597070
• Update Time: 2023-11-25

4-1-(hydroxymethyl)cyclooctyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-[1-(hydroxymethyl)cyclooctyl]oxan-4-ol
• EN300-1643217
• 2172502-06-4
• 4-1-(hydroxymethyl)cyclooctyloxan-4-ol

• Inchi： 1S/C14H26O3/c15-12-13(6-4-2-1-3-5-7-13)14(16)8-10-17-11-9-14/h15-16H,1-12H2
• InChI Key： MBXIOAQFLLFRAB-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CO)CCCCCCC1

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.7Ų